2-((5-(3,6-dichlorobenzo[b]thiophen-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: 2-[[5-(3,6-dichloro-1-benzothiophen-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H10Cl2N4OS2/c1-19-12(17-18-13(19)21-5-9(16)20)11-10(15)7-3-2-6(14)4-8(7)22-11/h2-4H,5H2,1H3,(H2,16,20)
• InChI Key: BGHHFDAQYUBEJF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl
• Molecular Formula: C13H10Cl2N4OS2
• Molecular Weight: 373.3 g/mol

Description

The compound “2-((5-(3,6-dichlorobenzo[b]thiophen-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. The molecule also includes a 1,2,4-triazole ring, which is a type of heterocyclic compound that consists of a five-membered ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the condensation of 2-hydrazinocarbonyl-3,5-dichlorobenzo[b]thiophene with different arylisothiocyanates yields N1-(3,5-dichlorobenzo[b]thiophen-2-yl)-N4-substituted arylthiosemicarbazides. The cyclocondensation of these intermediates with concentrated sulfuric acid affords the corresponding 2-(3’,5’-dichlorobenzo[b]thiophen-2’-yl)-5-arylamino-1,3,4-thiadiazoles.

Scientific Research Applications

Anti-Inflammatory Activity: Thiophenes exhibit anti-inflammatory effects, making them relevant for conditions involving inflammation, such as arthritis and autoimmune diseases.

Anti-Psychotic Properties: Certain thiophene derivatives have demonstrated anti-psychotic activity, potentially aiding in the treatment of mental health disorders.

Anti-Arrhythmic Effects: Thiophenes may influence heart rhythm and could be explored for anti-arrhythmic drug development.

Anti-Anxiety Potential: Compounds containing thiophene moieties might have anxiolytic properties, offering relief from anxiety-related symptoms.

Anti-Fungal and Anti-Microbial Activity: Thiophenes have shown promise as antifungal and antimicrobial agents, suggesting applications in treating infections.

Antioxidant Properties: Their antioxidant activity makes thiophenes relevant for combating oxidative stress and related diseases.

Estrogen Receptor Modulation: Some thiophene derivatives interact with estrogen receptors, potentially impacting hormone-related conditions.

Anti-Cancer Potential: Research indicates that certain thiophenes exhibit anti-cancer effects, making them interesting candidates for cancer therapy.

Commercially Available Drugs

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Future Directions

Thiophene and its derivatives, including the compound , have diverse applications in medicinal chemistry and material science. Therefore, future research could focus on exploring these applications further, synthesizing new structural prototypes with more effective pharmacological activity, and investigating their mechanisms of action.

Mechanism of Action

Target of Action

Similar compounds have been found to interact withProthrombin , a protein involved in the coagulation process .

Mode of Action

It’s known that the compound’s interaction with its targets involves the formation ofheterocyclic compounds . This interaction could potentially lead to changes in the target protein’s function, affecting the biological processes it’s involved in.

Biochemical Pathways

It’s worth noting that similar compounds have been used in the synthesis of inhibitors ofMcl-1 , the toll-like receptor 3/double-stranded RNA (TLR3/dsRNA) complex , and D-amino acid oxidase (DAO) . These pathways play crucial roles in cell survival, immune response, and amino acid metabolism, respectively.

Result of Action

Based on its potential interaction with prothrombin, it could potentially affect the coagulation process